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Compound of Interest

Compound Name: Ethylenediamine sulfate

Cat. No.: B1220251

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylenediamine sulfate is an organic compound that is the salt formed from the
neutralization of ethylenediamine with sulfuric acid. It presents as a white to almost white
crystalline powder.[1] This compound is noted for its hygroscopic nature, readily absorbing
moisture from the atmosphere, which necessitates careful storage and handling.[1] It is highly
soluble in water, forming a nearly transparent solution, and is also soluble in ethanol.[1][2]
Ethylenediamine sulfate serves as a versatile precursor and reagent in various chemical,
pharmaceutical, and agricultural applications.

Chemical and Physical Properties

Ethylenediamine sulfate is a salt with the molecular formula CzH10N204S and a molecular
weight of approximately 158.18 g/mol .[1] It is composed of the ethylenediammonium cation
and the sulfate anion.

Identifiers
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Identifier Value

CAS Number 22029-36-3[1], 25723-52-8

IUPAC Name ethane-1,2-diamine;sulfuric acid[1][3]

Molecular Formula C2H10N204S[1]

Molecular Weight 158.18 g/mol [1]

InChi INChl=1S/C2H8N2.H204S/c3-1-2-4;1-
5(2,3)4/h1-4H2;(H2,1,2,3,4)[4]

InChl Key BNZCDZDLTIHJAC-UHFFFAOYSA-N[4]

SMILES C(CN)N.OS(=0)(=0)O[1][3]

Synonyms Ethylenediammonium sulfate, Ethylenediamine

monosulfate, 1,2-Ethanediamine, sulfate (1:1)[3]

Physical Properties

Property Value
Appearance White to almost white crystalline powder[1]
Melting Point 225-228°C[5]
- High solubility in water (forms a nearly
Solubility ] )
transparent solution); Soluble in ethanol[1][2][5]
Hygroscopicity Highly hygroscopic[1]

Acid-Base Properties

The ethylenediammonium ion, the conjugate acid of ethylenediamine, has two pKa values.

pKa Value Reported Value
pKas 6.848[2]
pKaz 9.928|2]
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Synthesis and Purification
Laboratory Scale Synthesis

Ethylenediamine sulfate is typically synthesized in the laboratory through the acid-base

neutralization reaction of ethylenediamine with concentrated sulfuric acid. This reaction is

highly exothermic and requires careful temperature control.

Experimental Protocol:

Reaction Setup: In a 4-liter beaker equipped with a mechanical stirrer and cooled in an ice
bath, add 178 mL (2.66 moles) of 99% ethylenediamine and 750 mL of 99% ethanol.

Acid Addition: While continuously stirring and maintaining the temperature in the ice bath,
slowly add 145 mL (2.64 moles) of 96.8% concentrated sulfuric acid dropwise. Caution: The
reaction is highly exothermic.

Product Formation: As the product forms, the mixture will become viscous. Add an additional
two portions of 250 mL of ethanol to facilitate stirring.

Isolation: Isolate the resulting colorless ethylenediammonium sulfate precipitate by vacuum
filtration.

Washing: Wash the collected solid with 375 mL of 99% ethanol followed by 250 mL of diethyl
ether to remove any residual impurities.

Drying: Air-dry the purified product.

Yield: This procedure typically yields approximately 320 grams (2.05 moles), which
corresponds to a 77% vyield.

Purification by Recrystallization

Further purification of ethylenediamine sulfate can be achieved by recrystallization.

Experimental Protocol:

Dissolution: Dissolve the crude ethylenediamine sulfate in a minimum amount of hot water.
For example, 175 grams of the compound can be dissolved in 160 mL of warm distilled water
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at 60°C.

o Crystallization: Allow the solution to cool slowly to room temperature. Pure crystals of
ethylenediamine sulfate will form, leaving impurities in the solution.

« |solation and Drying: Collect the crystals by filtration, wash with a small amount of cold
ethanol, and dry. This process can yield a product with a purity of 98-99%.

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

e IH NMR (in D20): The proton NMR spectrum of ethylenediamine sulfate in D20 shows a
single prominent peak.

o Chemical Shift (8): 3.410 ppm

o Assignment: The singlet at 3.410 ppm is assigned to the four equivalent methylene
protons (CHz) of the ethylenediammonium cation.[4] The protons of the ammonium groups
(-NHs*) exchange with the deuterium of the solvent and are therefore not typically
observed.

e 13C NMR: The carbon-13 NMR spectrum is expected to show a single resonance
corresponding to the two equivalent ethylene carbons.

Experimental Protocol for NMR Analysis:

o Sample Preparation: Prepare a solution of ethylenediamine sulfate in a suitable deuterated
solvent, such as deuterium oxide (D20).

 Instrumentation: Acquire the *H and 3C NMR spectra on a standard NMR spectrometer.

o Referencing: Use an appropriate internal or external standard for chemical shift referencing
(e.g., TMS or the residual solvent peak).

Infrared (IR) Spectroscopy

The IR spectrum of ethylenediamine sulfate displays characteristic absorption bands for the
ammonium and sulfate groups.
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Wavenumber (cm~?) Assignment

N-H stretching of the protonated primary amine

3200-3500
groups (-NHs*)[1]
C-H stretching of the methylene groups (-CH:z
2800-3000 J Y groups ( )
[1]
~1580 N-H bending of the ammonium groups
~1100 S=0 stretching of the sulfate anion

Experimental Protocol for IR Analysis:

o Sample Preparation: Prepare a sample for analysis, typically as a potassium bromide (KBr)
pellet or as a mull in an appropriate oil (e.g., Nujol).

 Instrumentation: Record the IR spectrum using a Fourier Transform Infrared (FTIR)
spectrometer over the standard mid-IR range (e.g., 4000-400 cm™1).

Applications
Ethylenediamine sulfate has a range of applications in different fields.

o Chemical Synthesis: It serves as a precursor for the synthesis of various other chemicals
and pharmaceuticals.[4]

o Agriculture: It is utilized as a chelating agent for micronutrients in fertilizers.[4] The
ethylenediamine moiety can form stable complexes with metal ions such as iron, zinc, and
manganese, enhancing their solubility and bioavailability to plants.

o Laboratory Reagent: In analytical chemistry, it can be used in titrations and as a reducing
agent in volumetric analysis.[4]

o Crystallography: Due to its ability to form well-defined crystals, it is used in crystal growth
and characterization studies, including as a chiral resolving agent.[1]

Safety and Toxicology
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Ethylenediamine sulfate is classified as a toxic and irritant compound.[1]

e Hazards: It can cause skin irritation, serious eye damage, and respiratory problems upon
inhalation.[1] It is classified as acutely toxic upon skin contact.[1]

» Toxicology: The toxicological data for ethylenediamine (the parent compound) provides an
indication of its potential effects.

o LD50 (Oral, Rat): 866 mg/kg
o LD50 (Dermal, Rabbit): 560 mg/kg

o Handling: When handling ethylenediamine sulfate, it is essential to use appropriate
personal protective equipment (PPE), including gloves, safety goggles, and respiratory
protection. Work should be conducted in a well-ventilated area.

Visualizations
Synthesis Workflow

Reactants

Ethylenediamine (99%)

Ethanol (99%)

Product

Slow Dropwise Addition ‘Washing with Ethylenediamine Sulfate
of Sulfuric Acid H Exothermic Neutralization ‘—»‘ Vacuum Filtration ‘ Ethanol and Ether Air Drying (Crystalline Powder)

Sulfuric Acid (96.8%)

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of Ethylenediamine Sulfate.
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Caption: Chelation of a metal ion by ethylenediamine to form a stable complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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